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Compound Name: Cerium-142

Cat. No.: B082093 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals encountering

isobaric interference of ¹⁴²Nd on ¹⁴²Ce during Inductively Coupled Plasma Mass Spectrometry

(ICP-MS) analysis.

Frequently Asked Questions (FAQs)
Q1: What is isobaric interference in ICP-MS?

A1: Isobaric interference occurs when isotopes of different elements have nearly the same

mass-to-charge ratio (m/z).[1] In the case of Cerium (Ce) and Neodymium (Nd), the isotope

¹⁴²Ce has a mass that is indistinguishable from ¹⁴²Nd by most ICP-MS instruments, leading to

an artificially inflated signal at m/z 142.[2][3] This overlap can lead to inaccurate quantification

of ¹⁴²Ce.

Q2: Why is the interference from ¹⁴²Nd on ¹⁴²Ce a concern?

A2: Accurate measurement of Cerium isotopes is critical in various fields, including

geochemistry, nuclear forensics, and materials science. Neodymium is a common element

often found alongside Cerium in natural and synthetic materials. The presence of ¹⁴²Nd can

significantly bias the measurement of ¹⁴²Ce, leading to erroneous data and interpretations if not

properly corrected.

Q3: What are the primary methods to correct for the ¹⁴²Nd on ¹⁴²Ce interference?
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A3: There are three main approaches to address this isobaric interference:

Mathematical Correction: This is the most common method and involves measuring an

interference-free isotope of Neodymium and using the known natural isotopic abundances to

calculate and subtract the contribution of ¹⁴²Nd from the total signal at m/z 142.[1]

Chemical Separation: Prior to ICP-MS analysis, chemical separation techniques, such as

solid-phase micro-extraction, can be employed to remove Neodymium from the sample,

thereby eliminating the interference.[4]

High-Resolution ICP-MS (HR-ICP-MS): Instruments with high mass resolving power can

physically separate the ion beams of ¹⁴²Ce and ¹⁴²Nd, allowing for their independent

measurement.[5]

Q4: Can collision/reaction cells help with this interference?

A4: Collision/reaction cells are generally more effective for removing polyatomic interferences

(e.g., ArO⁺) rather than isobaric interferences between elemental ions of similar size and

reactivity.[6] While some reactive gases might show differential reactivity, mathematical

correction or high-resolution analysis are the preferred methods for the ¹⁴²Ce and ¹⁴²Nd

overlap.

Troubleshooting Guide
Issue: My ¹⁴²Ce concentration appears unexpectedly high in samples known to contain

Neodymium.
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Possible Cause Troubleshooting Step

Uncorrected Isobaric Interference

Implement a mathematical correction protocol.

Measure an interference-free isotope of

Neodymium (e.g., ¹⁴³Nd or ¹⁴⁵Nd) and use the

correction equation provided in the

"Experimental Protocols" section.

Incorrect Isotopic Abundance Ratios Used

Ensure you are using the most current and

accurate natural isotopic abundance ratios for

Neodymium in your correction calculations.

Refer to the "Quantitative Data Summary" table.

Mass Bias Drift

Regularly analyze a standard solution

containing both Ce and Nd to verify the

accuracy of your correction. Mass bias can shift

during an analytical run, affecting the accuracy

of the correction.

Presence of Doubly Charged Ions

While less common for this specific interference,

high concentrations of heavier rare earth

elements could potentially form doubly charged

ions that interfere. For example, ²⁸⁴(RE)²⁺ would

interfere at m/z 142. Review your sample matrix

for high concentrations of elements like

Gadolinium (Gd) or Terbium (Tb).

Quantitative Data Summary
For accurate mathematical correction, precise knowledge of the natural isotopic abundances of

the interfering element is crucial.

Table 1: Natural Isotopic Abundances of Neodymium and Cerium
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Isotope Natural Abundance (%) Notes

¹⁴²Ce 11.114 Analyte of Interest

¹⁴⁰Ce 88.450
Often used for Ce

quantification

¹⁴²Nd 27.2 Interfering Isotope

¹⁴³Nd 12.2
Interference-free, suitable for

correction

¹⁴⁴Nd 23.8
Interference-free, suitable for

correction

¹⁴⁵Nd 8.3
Interference-free, suitable for

correction

¹⁴⁶Nd 17.2
Interference-free, suitable for

correction

¹⁴⁸Nd 5.7
Interference-free, suitable for

correction

¹⁵⁰Nd 5.6
Interference-free, suitable for

correction

Note: Isotopic abundances can vary slightly depending on the source of the material.

Experimental Protocols
Mathematical Correction for ¹⁴²Nd Interference on ¹⁴²Ce
This protocol outlines the steps for correcting the isobaric overlap of ¹⁴²Nd on the ¹⁴²Ce signal

using an interference-free Nd isotope.

1. Selection of Isotopes:

Analyte: ¹⁴²Ce

Interfering Isotope: ¹⁴²Nd
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Correction Isotope: ¹⁴³Nd (or another interference-free Nd isotope like ¹⁴⁵Nd or ¹⁴⁶Nd).

2. Instrument Setup and Data Acquisition:

Configure the ICP-MS to measure the signal intensities (in counts per second, CPS) at m/z

142 and m/z 143.

Analyze a blank solution, a standard solution containing only Cerium, a standard solution

containing only Neodymium, and your samples.

3. Calculation of the Correction Factor:

The fundamental principle is that the ratio of any two isotopes of an element is constant in

nature.

The correction equation is: Corrected ¹⁴²Ce CPS = Total CPS at m/z 142 - (CPS at m/z 143 *

(Natural Abundance of ¹⁴²Nd / Natural Abundance of ¹⁴³Nd))

Using the values from Table 1: Correction Factor = 27.2 / 12.2 ≈ 2.2295

Corrected ¹⁴²Ce CPS = Total CPS at m/z 142 - (CPS at m/z 143 * 2.2295)

4. Verification of the Correction:

Analyze a mixed standard with known concentrations of Ce and Nd.

Apply the correction equation. The resulting ¹⁴²Ce concentration should match the known

concentration of Ce in the standard.

Visualizations
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Experimental Workflow

Start ICP-MS Analysis

Measure Total Signal
at m/z 142

Measure Signal
at m/z 143 (¹⁴³Nd)

Apply Correction Equation

Corrected ¹⁴²Ce Signal

Click to download full resolution via product page

Caption: Workflow for mathematical correction of isobaric interference.

Correction Formula Logic

Total Signal at m/z 142
(¹⁴²Ce + ¹⁴²Nd)

Corrected ¹⁴²Ce Signal-
Measured ¹⁴³Nd Signal

Calculated ¹⁴²Nd Signal
*

Known Isotopic Ratio
(¹⁴²Nd / ¹⁴³Nd)

Click to download full resolution via product page
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Caption: Logical relationship of the interference correction formula.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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